Cas no 420130-56-9 (1-(2-methylimidazo[1,2-a]pyrazin-3-yl)-Ethanone)

• Product Name: 1-(2-methylimidazo[1,2-a]pyrazin-3-yl)-Ethanone
• CAS No: 420130-56-9
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1112320
• PubChem ID: 59176839
• Update Time: 2025-04-20

1-(2-methylimidazo[1,2-a]pyrazin-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylimidazo[1,2-a]pyrazin-3-yl)-Ethanone
• 420130-56-9
• DB-146416
• 1-(2-methylimidazo[1,2-a]pyrazin-3-yl)ethanone
• 1-(2-Methylimidazo[1,2-a]pyrazin-3-yl)ethan-1-one
• SCHEMBL7975453

• Inchi： 1S/C9H9N3O/c1-6-9(7(2)13)12-4-3-10-5-8(12)11-6/h3-5H,1-2H3
• InChI Key： BAZGRAMEAFCOGF-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)N=C2C=NC=CN12

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.3Ų